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Compound of Interest

Compound Name: [Leu15]-Gastrin I (human)

Cat. No.: B1591223 Get Quote

Technical Support Center: [Leu15]-Gastrin I
(human)
This technical support guide provides researchers, scientists, and drug development

professionals with essential information for the proper storage and handling of [Leu15]-Gastrin
I (human) to ensure the maintenance of its biological activity throughout experimental

procedures.

Frequently Asked Questions (FAQs)
Q1: How should lyophilized [Leu15]-Gastrin I (human) be stored?

Lyophilized [Leu15]-Gastrin I (human) powder should be stored in a tightly sealed container,

protected from moisture and light. For long-term storage, -80°C is recommended for up to 2

years, while for shorter periods, -20°C is suitable for up to 1 year.[1]

Q2: What is the recommended procedure for reconstituting [Leu15]-Gastrin I (human)?

It is recommended to allow the lyophilized powder to equilibrate to room temperature before

opening the vial to avoid condensation. The choice of solvent will depend on the experimental

requirements. For aqueous solutions, sterile water can be used, and for organic stock

solutions, DMSO is a common choice.[1] Some suppliers suggest that for aqueous solutions,
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dissolving in 0.1% NaOH or 1% NH4OH can aid solubility, as the peptide is lyophilized from a

solution containing trifluoroacetic acid (TFA).[2]

Q3: What are the recommended solvents for reconstituting [Leu15]-Gastrin I (human)?

[Leu15]-Gastrin I (human) can be reconstituted in several solvents. Solubility has been

reported in:

DMSO: at concentrations up to 100 mg/mL.[1] It is noted that using new, hygroscopic DMSO

and sonication can improve solubility.[1]

Water: at concentrations up to 10.53 mg/mL, which may require ultrasonication and pH

adjustment to 11 with NaOH.[1]

0.1% NaOH or 1% NH4OH: at a concentration of 1 mg/mL.[2]

Q4: How should reconstituted solutions of [Leu15]-Gastrin I (human) be stored?

Stock solutions of [Leu15]-Gastrin I (human) should be aliquoted to avoid repeated freeze-

thaw cycles. For storage, -80°C is recommended for up to 6 months, and -20°C is suitable for

up to 1 month.[1][3] It is generally advised not to store peptide solutions for extended periods.

[4]

Q5: What is the stability of [Leu15]-Gastrin I (human) compared to native Gastrin I?

[Leu15]-Gastrin I is an analog of human Gastrin I with a leucine substitution for the methionine

at position 15. This substitution improves the peptide's stability in aqueous solutions by

preventing oxidation of the methionine residue, which can lead to a loss of biological activity.[5]

[6]

Q6: What is the primary mechanism of action for [Leu15]-Gastrin I (human)?

[Leu15]-Gastrin I (human) exerts its biological effects by binding to the cholecystokinin-B

(CCK-B) receptor, a G-protein-coupled receptor.[1][5] This interaction stimulates various

downstream signaling pathways, leading to physiological responses such as gastric acid

secretion and cell proliferation.[7]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/US/en/product/sigma/g9145
https://www.benchchem.com/product/b1591223?utm_src=pdf-body
https://www.benchchem.com/product/b1591223?utm_src=pdf-body
https://www.medchemexpress.com/leu15-gastrin-i-human.html
https://www.medchemexpress.com/leu15-gastrin-i-human.html
https://www.medchemexpress.com/leu15-gastrin-i-human.html
https://www.sigmaaldrich.com/US/en/product/sigma/g9145
https://www.benchchem.com/product/b1591223?utm_src=pdf-body
https://www.benchchem.com/product/b1591223?utm_src=pdf-body
https://www.medchemexpress.com/leu15-gastrin-i-human.html
https://www.medchemexpress.com/Gastrin-1,_human.html
https://www.sigmaaldrich.com/SG/en/product/sigma/g9145
https://www.benchchem.com/product/b1591223?utm_src=pdf-body
https://www.scientificlabs.ie/product/proteins-and-peptides/G9145-.5MG
https://www.anaspec.com/en/catalog/gastrin-1-human-leu15-1-mg~8a2eba77-93fe-421a-a388-61719a883163
https://www.benchchem.com/product/b1591223?utm_src=pdf-body
https://www.benchchem.com/product/b1591223?utm_src=pdf-body
https://www.medchemexpress.com/leu15-gastrin-i-human.html
https://www.scientificlabs.ie/product/proteins-and-peptides/G9145-.5MG
https://pmc.ncbi.nlm.nih.gov/articles/PMC4063991/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Recommended Solution

Difficulty dissolving the peptide

- Incorrect solvent selection.-

Peptide has not fully

equilibrated to room

temperature.- pH of the

aqueous solvent is not optimal.

- Use a recommended solvent

such as DMSO or an alkaline

aqueous solution (e.g., 0.1%

NaOH).[1][2]- Allow the vial to

sit at room temperature for 10-

15 minutes before opening.-

For aqueous solutions,

consider adjusting the pH to be

slightly basic.[1]- Gentle

vortexing or sonication can aid

dissolution.[1]

Loss of biological activity in

experiments

- Improper storage of the

lyophilized powder or

reconstituted solution.- Multiple

freeze-thaw cycles of the stock

solution.- Peptide degradation

due to prolonged storage in

solution.

- Ensure storage at the

recommended temperatures

(-20°C or -80°C) and

protection from light and

moisture.[1]- Aliquot the stock

solution into single-use

volumes to avoid repeated

freezing and thawing.- Prepare

fresh working solutions from a

frozen stock aliquot for each

experiment.[3]

Precipitation of the peptide in

culture medium

- The final concentration of the

organic solvent (e.g., DMSO)

is too high.- The pH of the final

solution is not optimal for

peptide solubility.

- Ensure the final

concentration of the organic

solvent in the culture medium

is low (typically <0.5%) to

avoid toxicity and

precipitation.- Check the pH of

your final working solution and

adjust if necessary.

Inconsistent experimental

results

- Inaccurate peptide

concentration due to

adsorption to plasticware.-

Degradation of the peptide

- Use low-protein-binding tubes

and pipette tips for handling

the peptide solution.- Prepare

fresh dilutions for each
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during experimental

procedures.

experiment and keep solutions

on ice.

Quantitative Data Summary
Storage Conditions and Stability

Form
Storage
Temperature

Duration Reference

Lyophilized Powder -80°C 2 years [1]

-20°C 1 year [1]

Reconstituted Solution -80°C 6 months [1][3]

-20°C 1 month [1][3]

Solubility

Solvent Concentration Notes Reference

DMSO 100 mg/mL
May require

sonication.
[1]

Water 10.53 mg/mL

May require

sonication and pH

adjustment to 11.

[1]

0.1% NaOH 1 mg/mL [2]

1% NH4OH 1 mg/mL [2]

Experimental Protocols
Protocol 1: Reconstitution of [Leu15]-Gastrin I (human) for In Vitro Cell-Based Assays

Equilibration: Allow the vial of lyophilized [Leu15]-Gastrin I to reach room temperature before

opening.
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Solvent Addition: Add the appropriate volume of sterile DMSO to the vial to achieve a high-

concentration stock solution (e.g., 10 mM).

Dissolution: Gently vortex or sonicate the vial until the peptide is completely dissolved.

Aliquoting: Aliquot the stock solution into single-use, low-protein-binding microcentrifuge

tubes.

Storage: Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Working Solution Preparation: On the day of the experiment, thaw a single aliquot and dilute

it to the final working concentration in the appropriate cell culture medium. Ensure the final

DMSO concentration is non-toxic to the cells (typically ≤ 0.5%).

Visualizations

Storage and Handling Workflow
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Caption: Experimental workflow for handling [Leu15]-Gastrin I.
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[Leu15]-Gastrin I Signaling Pathway
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Caption: Simplified signaling pathway of [Leu15]-Gastrin I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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